Cas no 2227876-68-6 ((3R)-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid
• CAS No: 2227876-68-6
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6378882
• PubChem ID: 96858379
• Update Time: 2025-09-27

(3R)-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid
• 2227876-68-6
• EN300-1811301

• Inchi： 1S/C9H11NO4/c1-14-8-4-2-3-6(10-8)7(11)5-9(12)13/h2-4,7,11H,5H2,1H3,(H,12,13)/t7-/m1/s1
• InChI Key： IVTXOWOUMOBRKR-SSDOTTSWSA-N
• SMILES： O[C@H](CC(=O)O)C1C=CC=C(N=1)OC

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 79.6Ų

Additional information on (3R)-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid

Introduction to (3R)-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic Acid (CAS No. 2227876-68-6)

(3R)-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid, identified by its CAS number 2227876-68-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a chiral center and an intricate pyridine moiety, has garnered attention due to its potential applications in drug discovery and development. The structural features of this compound make it a promising candidate for further investigation, particularly in the context of novel therapeutic agents.

The< strong>3-hydroxy group and the< strong>6-methoxypyridin-2-yl substituent play crucial roles in determining the biological activity of this compound. The hydroxyl group is known to participate in hydrogen bonding interactions, which are essential for binding to biological targets. Meanwhile, the methoxypyridine ring is a common pharmacophore found in many bioactive molecules, contributing to their pharmacological properties. The combination of these structural elements suggests that (3R)-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid may exhibit unique interactions with biological systems.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (3R)-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid is particularly relevant in this context. The presence of a< strong>R-configuration at the chiral center may influence its metabolic pathways and pharmacokinetic behavior. This has prompted researchers to explore its potential as a building block for more complex drug molecules.

One of the most exciting areas of research involving (3R)-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid is its role as a precursor in the synthesis of novel therapeutic agents. The pyridine ring, in particular, is a versatile scaffold that can be modified to produce compounds with diverse biological activities. For instance, derivatives of this molecule have shown promise in the treatment of various diseases, including neurological disorders and infectious diseases. The< strong>6-methoxypyridin-2-yl moiety is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity when incorporated into drug candidates.

The synthesis of (3R)-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid presents both challenges and opportunities for synthetic chemists. The need for high enantioselectivity in the synthesis of chiral compounds requires advanced catalytic methods and precise reaction conditions. However, recent advances in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity. These advancements have opened up new avenues for exploring its pharmacological potential.

In addition to its synthetic significance, (3R)-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid has been studied for its potential role as an intermediate in the development of enzyme inhibitors. Enzyme inhibition is a key strategy in drug design, and many successful drugs on the market are enzyme inhibitors. The< strong>3-hydroxy group and the< strong>6-methoxypyridin-2-yl moiety provide multiple sites for interaction with enzymatic active sites, making this compound a valuable tool for studying enzyme mechanisms and developing new inhibitors.

The pharmacological properties of (3R)-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid have been further explored through computational studies and experimental investigations. Computational methods, such as molecular docking and quantum mechanics calculations, have been used to predict how this compound might interact with biological targets. These studies have provided valuable insights into its potential pharmacological activity and have guided experimental efforts toward optimizing its properties.

In conclusion, (3R)-3-hydroxy-3-(6-methoxypyridin-2-yl)propanoic acid (CAS No. 2227876-68-6) is a compound with significant potential in pharmaceutical research. Its unique structural features, including the< strong>3-hydroxy group and the< strong>6-methoxypyridin-2-y1 moiety, make it a promising candidate for further investigation. The growing interest in chiral drugs and enzyme inhibitors has highlighted the importance of this compound as a building block for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development.